Cas no 590376-88-8 (5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a thiophene core linked to a 1,2,4-triazole ring with a thiol functional group. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The presence of both sulfur-containing moieties (thiophene and thiol) enhances its potential as a ligand in coordination chemistry or as a building block for bioactive molecules. The ethyl and methyl substituents contribute to its lipophilicity, influencing solubility and binding interactions. Its well-defined molecular architecture allows for precise modifications, supporting its use in medicinal chemistry research, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound’s stability and synthetic versatility further underscore its utility in specialized chemical applications.

5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol structure

590376-88-8 structure

Product Name:5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

CAS No:590376-88-8

MF:C₁₀H₁₃N₃S₂

MW:239.360318899155

MDL:MFCD03423436

CID:871030

Update Time:2026-04-29

5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(4-Ethyl-5-methylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-(4-ethyl-5-methylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- AC1MXLBW
- ALBB-003186
- BBL017124
- CTK6D0737
- MolPort-001-577-363
- STK441281
- MDL： MFCD03423436
- Inchi： InChI=1S/C10H13N3S2/c1-4-7-6(2)15-5-8(7)9-11-12-10(14)13(9)3/h5H,4H2,1-3H3,(H,12,14)
- InChI Key： MKEVRZYWAPDSQO-UHFFFAOYSA-N
- SMILES： CCC1=C(C)SC=C1C2=NN=C(N2C)S

Computed Properties

Exact Mass: 239.05529
Monoisotopic Mass: 239.055
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

Density: 1.34
Boiling Point: 336.2°C at 760 mmHg
Flash Point: 157.1°C
Refractive Index: 1.695
PSA: 27.63

5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E572915-50mg	5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	590376-88-8		50mg	$ 50.00	2022-06-05
TRC	E572915-100mg	5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	590376-88-8		100mg	$ 70.00	2022-06-05
TRC	E572915-500mg	5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	590376-88-8		500mg	$ 275.00	2022-06-05
Chemenu	CM114564-1g	5-(4-ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	590376-88-8	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	Y1236061-1g	5-(4-ETHYL-5-METHYLTHIEN-3-YL)-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL	590376-88-8	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1236061-5g	5-(4-ETHYL-5-METHYLTHIEN-3-YL)-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL	590376-88-8	95%	5g	$650	2024-06-06
abcr	AB214395-1 g	5-(4-Ethyl-5-methyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	590376-88-8		1 g	€230.10	2023-07-20
abcr	AB214395-5 g	5-(4-Ethyl-5-methyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	590376-88-8		5 g	€749.60	2023-07-20
Matrix Scientific	030321-500mg	5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	590376-88-8		500mg	$126.00	2023-09-11
abcr	AB214395-1g	5-(4-Ethyl-5-methyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; .	590376-88-8	95%	1g	€230.10	2025-04-17

5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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Additional information on 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 590376-88-8)

The compound 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 590376-88-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential mechanisms of action.

Recent literature highlights the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol exhibit potent inhibitory activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study also revealed that the compound's thiol group plays a critical role in its binding affinity to bacterial enzymes, suggesting a potential mechanism of action.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study utilized molecular docking simulations to identify potential protein targets, including kinases involved in cell proliferation and apoptosis.

The synthesis of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol has also been a focus of recent investigations. A 2023 paper in Tetrahedron Letters described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound for therapeutic use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol as a versatile scaffold for drug discovery.

In conclusion, recent studies on 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 590376-88-8) highlight its potential as a lead compound for the development of new antimicrobial and anticancer agents. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.